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Compound of Interest

Compound Name: Diethyl Iminodicarboxylate

Cat. No.: B028530

An In-Depth Technical Guide to the Stability and Storage of Diethyl Iminodicarboxylate
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the stability and recommended
storage conditions for Diethyl Iminodicarboxylate (CAS No. 19617-44-8). It aims to
consolidate the available technical data to ensure the compound's integrity and promote safe
handling practices in a research and development setting. A critical distinction is made between
Diethyl Iminodicarboxylate and the similarly named but chemically distinct Diethyl
Azodicarboxylate (DEAD) to prevent procedural errors arising from compound misidentification.

Introduction and Compound Identification

Diethyl Iminodicarboxylate, also known as diethyl azamalonate, is a chemical reagent utilized
in various organic synthesis applications. Its molecular structure and properties are
fundamentally different from Diethyl Azodicarboxylate (DEAD), a hazardous and thermally
unstable orange-red liquid. Diethyl Iminodicarboxylate is a white solid at room temperature
with a melting point of approximately 50°C.[1]

It is imperative for laboratory personnel to distinguish between these two compounds, as their
handling and storage requirements differ significantly. The information presented herein
pertains exclusively to Diethyl Iminodicarboxylate (CAS 19617-44-8).

Chemical Stability Profile
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Based on available safety data, Diethyl Iminodicarboxylate is considered a relatively stable
compound under standard laboratory conditions.

» Reactivity: Safety data sheets indicate that there are no known significant reactive hazards
associated with this compound.[2]

o Thermal Stability: While detailed thermal decomposition data is not extensively published,
the compound's physical state as a solid with a melting point of 50°C suggests moderate
thermal stability. However, as a precautionary measure and to ensure long-term integrity,
exposure to high temperatures should be avoided.

o Sensitivity: Unlike DEAD, there are no prominent reports indicating high sensitivity to light,
air, or mechanical shock for Diethyl Iminodicarboxylate.

Recommended Storage and Handling

Proper storage is crucial for maintaining the purity and stability of Diethyl Iminodicarboxylate.
The primary recommendation is based on supplier guidelines suggesting refrigerated transport.

Storage Conditions:

o Temperature: To ensure maximum shelf-life and prevent potential degradation, it is
recommended to store Diethyl Iminodicarboxylate in a refrigerated environment (2-8°C).
One supplier notes the use of cold-chain transportation for this product, reinforcing the need
for controlled, cool storage temperatures.[3]

o Atmosphere: Store in a tightly sealed container to protect from atmospheric moisture.
e Location: Keep in a dry, well-ventilated area away from incompatible materials.
Handling:

o Use standard personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat.

e Handle in a well-ventilated area or a fume hood.

e Avoid generating dust when handling the solid material.
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e Ensure containers are securely sealed after use to prevent moisture ingress.

Data Summary

The following tables summarize the known physical and stability data for Diethyl
Iminodicarboxylate.

Table 1: Physical and Chemical Properties

Property Value Source
CAS Number 19617-44-8 [4]
Molecular Formula CeH11NOa4 [4]
Molecular Weight 161.16 g/mol [4]
Appearance White Solid

Melting Point 50°C [1]
Boiling Point 208°C [1]

Table 2: Stability and Storage Summary

Parameter Recommendation / Data Source

- Stable under recommended
General Stability dii [2]
conditions.

) None known, based on
Reactive Hazard ] ] ] [2]
available information.

Storage Temperature Refrigerated (2-8°C) [3]

o Strong oxidizing agents, strong )
Incompatibilities ) General Recommendation
acids, strong bases.

] Tightly sealed, appropriate for )
Container i General Recommendation
chemical storage.
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Logical Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for the proper storage and
handling of Diethyl Iminodicarboxylate upon receipt and during laboratory use.
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Caption: Recommended workflow for receiving, storing, and handling Diethyl
Iminodicarboxylate.

Experimental Protocols

Detailed experimental protocols for quantitative stability studies, such as kinetic analysis of
decomposition or long-term shelf-life studies under various conditions, are not readily available
in the reviewed public domain literature for Diethyl Iminodicarboxylate. Researchers planning
to use this compound over extended periods are advised to perform their own quality control
checks to ensure its integrity.

Conclusion

Diethyl Iminodicarboxylate is a stable solid compound with no known significant reactive
hazards. The key to maintaining its long-term stability is proper storage. The most critical
parameter is temperature, with refrigerated conditions (2-8°C) being recommended based on
supplier transportation practices. By adhering to these guidelines and employing standard safe
laboratory practices, researchers can confidently utilize this reagent in their synthetic
endeavors. It is crucial to differentiate this compound from the hazardous Diethyl
Azodicarboxylate to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]

o 2. fishersci.com [fishersci.com]

e 3.19617-44-8|Diethyl Iminodicarboxylate|BLD Pharm [bldpharm.com]
« 4. Diethyl iminodicarboxylate, 98% | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [Diethyl Iminodicarboxylate stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b028530?utm_src=pdf-body
https://www.benchchem.com/product/b028530?utm_src=pdf-body
https://www.benchchem.com/product/b028530?utm_src=pdf-body
https://www.benchchem.com/product/b028530?utm_src=pdf-body
https://www.benchchem.com/product/b028530?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Diethyl%20Iminodicarboxylate
https://www.fishersci.com/store/msds?partNumber=AC460770050&productDescription=DIETHYL+IMINODICARBOXYLA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.bldpharm.com/products/19617-44-8.html
https://www.fishersci.ca/shop/products/diethyl-iminodicarboxylate-98-thermo-scientific/p-7077855
https://www.benchchem.com/product/b028530#diethyl-iminodicarboxylate-stability-and-storage-conditions
https://www.benchchem.com/product/b028530#diethyl-iminodicarboxylate-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b028530#diethyl-iminodicarboxylate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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